Cas no 521291-59-8 ([(3R)-5-Oxooxolan-3-yl] 2-methylprop-2-enoate)

• Product Name: [(3R)-5-Oxooxolan-3-yl] 2-methylprop-2-enoate
• CAS No: 521291-59-8
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 936438
• PubChem ID: 45091129
• Update Time: 2024-02-29

[(3R)-5-Oxooxolan-3-yl] 2-methylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoicacid,2-methyl-,(3R)-tetrahydro-5-oxo-3-furanylester(9CI)
• 2-Propenoic acid, 2-methyl-, (R)-tetrahydro-5-oxo-3-furanyl ester
• [(3R)-5-Oxooxolan-3-yl] 2-methylprop-2-enoate

• Inchi： 1S/C8H10O4/c1-5(2)8(10)12-6-3-7(9)11-4-6/h6H,1,3-4H2,2H3/t6-/m1/s1
• InChI Key： ZROFAXCQYPKWCY-ZCFIWIBFSA-N
• SMILES： O1C(C[C@H](C1)OC(C(=C)C)=O)=O

Computed Properties

• Exact Mass: 170.058
• Monoisotopic Mass: 170.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones